Cas no 1394129-94-2 (methyl 3,3-difluorocyclopentane-1-carboxylate)

• Product Name: methyl 3,3-difluorocyclopentane-1-carboxylate
• CAS No: 1394129-94-2
• Molecular Formula: C₇H₁₀F₂O₂
• Molecular Weight: 164.1499
• MDL: MFCD22572330
• CID: 1016066
• PubChem ID: 71742948

methyl 3,3-difluorocyclopentane-1-carboxylate Properties

Names and Identifiers

• methyl 3,3-difluorocyclopentanecarboxylate
• methyl 3,3-difluorocyclopentane-1-carboxylate
• ADUIVPFOAZXVOE-UHFFFAOYSA-N
• PB28917
• methyl3,3-difluorocyclopentanecarboxylate
• AB0050289
• Z1949076243
• Cyclopentanecarboxylic acid, 3,3-difluoro-, methyl ester
• SCHEMBL16048822
• CS-0049140
• EN300-192032
• SY042381
• SB20710
• AS-41266
• 1394129-94-2
• Z1551957673
• DTXSID30857266
• MFCD22572330
• AKOS025146662
• DB-297911
• AMY26561
• SB20711
• A886009
• METHYL 3,3-DIFLUOROCYCLOPENTANECARBOXYLATE

• MDL： MFCD22572330
• InChIKey： ADUIVPFOAZXVOE-UHFFFAOYSA-N
• Inchi： 1S/C7H10F2O2/c1-11-6(10)5-2-3-7(8,9)4-5/h5H,2-4H2,1H3
• SMILES： FC1(C([H])([H])C([H])([H])C([H])(C(=O)OC([H])([H])[H])C1([H])[H])F

Computed Properties

• Exact Mass: 164.06488588g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.06488588g/mol
• Heavy Atom Count: 11
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3